Cas no 1807188-48-2 (Methyl 2-cyano-6-ethyl-4-methylbenzoate)

• Product Name: Methyl 2-cyano-6-ethyl-4-methylbenzoate
• CAS No: 1807188-48-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5009278
• Update Time: 2025-10-18

Methyl 2-cyano-6-ethyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-4-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-9-5-8(2)6-10(7-13)11(9)12(14)15-3/h5-6H,4H2,1-3H3
• InChI Key： BIQXQLOTQKVSFG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(C)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-ethyl-4-methylbenzoate

Methyl 2-cyano-6-ethyl-4-methylbenzoate (CAS No. 1807188-48-2): A Comprehensive Overview

Methyl 2-cyano-6-ethyl-4-methylbenzoate, identified by its Chemical Abstracts Service number CAS No. 1807188-48-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a benzoate ester group and cyano functionality, has garnered attention due to its potential applications in drug synthesis and biochemical studies.

The structural composition of Methyl 2-cyano-6-ethyl-4-methylbenzoate includes a benzene ring substituted with an ethyl group at the 6-position, a methyl group at the 4-position, and a cyano group at the 2-position. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules. Specifically, the cyano group can be further modified through various chemical reactions, such as hydrolysis or reduction, to introduce other functionalities that are useful in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. The benzoate moiety is particularly relevant in this context, as it is commonly found in a wide range of pharmaceuticals due to its bioavailability and metabolic stability. Research has shown that benzoate derivatives can exhibit various biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

The cyano group in Methyl 2-cyano-6-ethyl-4-methylbenzoate also plays a crucial role in its reactivity and potential applications. The cyano group can act as a nucleophile in many organic reactions, allowing for further functionalization of the molecule. This property makes it an attractive candidate for use in multi-step synthetic pathways leading to complex drug molecules. For instance, the cyano group can be converted into an amine or carboxylic acid through controlled hydrolysis, expanding its utility in drug design.

One of the most compelling aspects of Methyl 2-cyano-6-ethyl-4-methylbenzoate is its potential role in the synthesis of bioactive compounds. Recent studies have highlighted the importance of structural diversity in drug discovery, and compounds like this one offer a rich starting point for generating novel molecules with desired pharmacological properties. The ethyl and methyl substituents on the benzene ring contribute to the lipophilicity of the molecule, which can influence its absorption and distribution within biological systems.

The pharmaceutical industry has been particularly interested in exploring new derivatives of benzoic acid due to their known safety profiles and efficacy. The compound Methyl 2-cyano-6-ethyl-4-methylbenzoate aligns well with this trend, as it combines several functional groups that are known to enhance biological activity. For example, studies have demonstrated that benzoate derivatives can modulate enzyme activity and interact with specific binding sites on target proteins.

In addition to its pharmaceutical potential, Methyl 2-cyano-6-ethyl-4-methylbenzoate may find applications in other areas of chemical research. Its unique structure makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. Researchers are exploring its use as a building block for more complex organic molecules, with the aim of creating materials with enhanced properties such as improved solubility or stability.

The synthesis of Methyl 2-cyano-6-ethyl-4-methylbenzoate involves several key steps that highlight its synthetic utility. Typically, it is prepared through the esterification of a corresponding cyano-substituted benzoic acid derivative with methanol under acidic conditions. This reaction is straightforward and yields high yields under optimized conditions, making it accessible for both academic and industrial settings.

Once synthesized, Methyl 2-cyano-6-ethyl-4-methylbenzoate can be further modified to produce a variety of derivatives. For instance, the cyano group can be replaced with other functional groups such as halogens or alcohols through nucleophilic substitution reactions. These modifications can lead to compounds with different biological activities, allowing researchers to fine-tune their properties for specific applications.

The growing body of research on benzoate derivatives underscores their importance in modern chemistry and medicine. The compound Methyl 2-cyano-6-ethyl-4-methylbenzoate, with its unique structural features and synthetic versatility, is poised to play a significant role in these advancements. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute to the development of new treatments and therapies.

In conclusion, Methyl 2-cyano-6-ethyl-4-methylbenzoate (CAS No. 1807188-48-2) represents a promising candidate for further exploration in pharmaceutical research and chemical synthesis. Its structural features offer numerous opportunities for functionalization and application in drug development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to remain at the forefront of scientific innovation.